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Compound of Interest

Compound Name: 4-Chlorothiobenzamide

Cat. No.: B1225484

An In-Depth Technical Guide to 4-
Chlorothiobenzamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Chlorothiobenzamide, a
versatile chemical compound with applications in synthesis and materials science. This

document details its fundamental properties, synthesis protocols, and key applications,

presenting data in a clear and accessible format for scientific professionals.

Core Chemical Identity
CAS Number: 2521-24-6[1][2][3][4]

Molecular Weight: 171.65 g/mol [1][2]

Physicochemical and Spectroscopic Data

A summary of the key physical and chemical properties of 4-Chlorothiobenzamide is
presented below. This data is essential for its handling, characterization, and application in
experimental settings.
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Property Value Reference
Molecular Formula C7HeCINS [1112]
Appearance White to yellow solid

Melting Point 127-130 °C

Boiling Point 275.6x42.0 °C (Predicted)

Density 1.341+0.06 g/cm3 (Predicted)

Water Solubility Insoluble

pKa 12.28+0.29 (Predicted)

Spectroscopic data for 4-Chlorothiobenzamide is available, including Infrared (IR) and Mass
Spectrometry (MS) data, which are crucial for its identification and structural elucidation.

Synthesis Protocols

The synthesis of 4-Chlorothiobenzamide can be achieved through various methods. Below
are two detailed experimental protocols for its preparation.

Protocol 1: Synthesis from 4-Chlorobenzonitrile and
Thioacetamide

This protocol outlines the synthesis of 4-Chlorothiobenzamide via the reaction of 4-
chlorobenzonitrile with thioacetamide in the presence of hydrogen chloride.

Experimental Procedure:

o A mixture of 55.03 g of 4-chlorobenzonitrile and 75.13 g of thioacetamide is prepared in 600
ml of dimethylformamide.

e The mixture is chilled in an ice bath and saturated with dry hydrogen chloride gas.
e The reaction mixture is then slowly distilled on an oil bath at 100 °C.

¢ Once the liquid has been removed, aqueous sodium bicarbonate is added to the residue.
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e The resulting solid is collected by filtration.

e The crude product is recrystallized from toluene to yield 48.35 g of 4-chlorothiobenzamide
as yellow crystals.

Protocol 2: Synthesis from 4-Chlorobenzonitrile and
Sodium Hydrogen Sulfide

This method describes the synthesis of 4-Chlorothiobenzamide using sodium hydrogen
sulfide and magnesium chloride.

Experimental Procedure:

e Aslurry is prepared with 70% sodium hydrogen sulfide hydrate (29 mmol) and magnesium
chloride hexahydrate (14.5 mmol) in 40 mL of dimethylformamide (DMF).

e To this slurry, 4-Chlorobenzonitrile (14.5 mmol) is added, and the mixture is stirred at room
temperature for 2 hours.

e The resulting green slurry is poured into 100 mL of water, and the precipitated solid is
collected by filtration.

e The obtained product is resuspended in 50 mL of 1 N HCI and stirred for an additional 30
minutes.

e The solid is filtered and washed with an excess of water.

e Recrystallization of the residue from chloroform yields crystals of 4-chlorobenzothioamide
suitable for X-ray analysis.

Applications in Corrosion Inhibition

4-Chlorothiobenzamide has been investigated as a corrosion inhibitor for mild steel in acidic
environments. Its effectiveness is attributed to its ability to adsorb onto the metal surface,
forming a protective layer that impedes the corrosion process.

The table below summarizes the corrosion inhibition efficiency of 4-chlorothiobenzamide at
various concentrations.
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Inhibitor Concentration (ppm) Inhibition Efficiency (%)
100 85.2
200 90.5
300 93.8
400 96.1
500 97.5

The mechanism of corrosion inhibition can be visualized as a multi-step process, as depicted in

the following workflow diagram.
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Workflow of Corrosion Inhibition by 4-Chlorothiobenzamide.

Potential as a Scaffold for Antimicrobial Agents

While 4-Chlorothiobenzamide itself is not primarily studied for its direct antimicrobial
properties, its chemical structure serves as a valuable scaffold for the synthesis of derivatives
with potential biological activities. The thioamide group is a key functional group in various
pharmacologically active compounds. Research into derivatives of 4-Chlorothiobenzamide
could yield novel antimicrobial agents. Further investigation into the mechanism of action of
such derivatives may reveal specific cellular targets or signaling pathways that are disrupted,
opening new avenues for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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